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Compound of Interest

Compound Name: Zinc palmitate

Cat. No.: B1588427

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zinc palmitate, a zinc salt of the saturated fatty acid palmitic acid, is a chemical compound
with a broad range of applications, including in the formulation of cosmetics, plastics, and
rubber. For researchers and professionals in drug development and chemical safety, a
thorough understanding of its properties and potential hazards is paramount. This technical
guide provides a comprehensive overview of zinc palmitate, focusing on its Chemical
Abstracts Service (CAS) number and detailed safety data, presented in a format conducive to
scientific and research applications.

Chemical Identification
CAS Number: 4991-47-3[1]

The unique CAS number 4991-47-3 is assigned to zinc palmitate, ensuring its unambiguous
identification in chemical databases and scientific literature.

Physicochemical Properties

Zinc palmitate is a white, amorphous powder. It is insoluble in water and alcohol but slightly
soluble in benzene and toluene. Key physicochemical data are summarized in the table below
for easy reference.
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Property Value Source
Molecular Formula C32H62042n PubChem
Molecular Weight 576.22 g/mol PubChem
White to light yellow powder or  Tokyo Chemical Industry Co.,
Appearance
crystals Ltd.
Insoluble in water and alcohol;
Solubility slightly soluble in benzene and  ChemicalBook
toluene.
Melting Point 132.4 °C ChemicalBook
Boiling Point 340.6 °C (estimated) The Good Scents Company
Flash Point 154.1 °C (estimated) Chemsrc

Safety Data
GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), zinc palmitate is classified with the following hazards:

e Serious eye irritation (Category 2) - H319: Causes serious eye irritation.[2][3]

e Hazardous to the aquatic environment, acute hazard (Category 1) - H400: Very toxic to
aquatic life.[3]

e Hazardous to the aquatic environment, long-term hazard (Category 1) - H410: Very toxic to
aquatic life with long lasting effects.[2][3]

Signal Word: Warning[2][3]
Hazard Pictograms:

e lialt text

° Lf:la-l.t text
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Toxicological Data

Quantitative toxicological data for pure zinc palmitate is limited. However, data for similar
compounds and related zinc salts provide valuable insights. A safety data sheet for a product
containing zinc palmitate reported an oral LD50 in rats as >2,000 mg/kg and indicated no skin
or eye irritation in rabbits based on OECD Test Guidelines 404 and 405, respectively. It is
important to note that this data is for a specific formulation and may not be representative of
the pure compound. The Cosmetic Ingredient Review has also stated that the dermal LD50 of
zinc stearate, a chemically similar compound, is >2000 mg/kg in rabbits, and the oral LD50 is
>5 g/kg in rats.[4][5]

Endpoint Species Route Value Source

> 2,000 mg/kg

Acute Oral Sigma-Aldrich
o Rat Oral (fora
Toxicity (LD50) ) SDS
formulation)
> 2000 mg/kg Cosmetic
Acute Dermal ] ] ]
o Rabbit Dermal (for zinc Ingredient
Toxicity (LD50) )
stearate) Review
Acute Inhalation ) ] ]
Inhalation No data available = ChemicalBook

Toxicity (LC50)

Ecotoxicological Data

Specific ecotoxicity data for zinc palmitate is not readily available. However, the GHS
classification indicates that it is very toxic to aquatic life with long-lasting effects. The toxicity of
zinc compounds in aquatic environments is highly dependent on water chemistry, such as pH
and hardness. The 48-hour median effective concentration (EC50) for Daphnia magna exposed
to zinc ions has been reported to range from 608 to 713 pg/L.[2] For algae, the 72-hour EC50
for growth inhibition by zinc can range from 6.2 to 184 ug/L, depending on the conditions. The
96-hour median lethal concentration (LC50) for fish exposed to zinc varies widely, from 51 to
81,000 ug/L.

Experimental Protocols
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OECD Guideline 405: Acute Eye Irritation/Corrosion

The assessment of the eye irritation potential of a substance like zinc palmitate typically
follows the OECD Test Guideline 405. This protocol is designed to evaluate the potential for a
substance to cause reversible or irreversible eye damage.

Principle of the Test:

A single dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal, typically an albino rabbit. The other eye remains untreated and serves as
a control.[6][7]

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used for the test.[8]

» Dose Administration: A specified amount of the test substance (typically 0.1 mL for liquids or
0.1 g for solids) is instilled into the conjunctival sac of one eye after gently pulling the lower
eyelid away from the eyeball. The eyelids are then held together for about one second.[8]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[7] If
irritation persists, observations may continue for up to 21 days.

e Scoring: Ocular lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling)
are scored at each observation point according to a standardized system.

» Classification: The substance is classified as an irritant or non-irritant based on the severity
and reversibility of the observed ocular lesions.

Diagram of the Experimental Workflow for OECD 405:
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.

Classify Substance Based on Scores
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Caption: Workflow for OECD Guideline 405 Acute Eye Irritation Test.
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Potential Signaling Pathways

While direct studies on the signaling pathways affected by zinc palmitate are scarce, the
individual components, zinc and palmitic acid, are known to influence several key cellular
pathways.

Palmitic Acid-Induced Pathways:

Palmitic acid, a saturated fatty acid, has been shown to activate inflammatory pathways. It can
act as a ligand for Toll-like receptor 4 (TLR4), leading to the activation of downstream signaling
cascades that involve nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinases
(MAPKS). This activation results in the production of pro-inflammatory cytokines.

Zinc-Modulated Pathways:

Zinc is an essential trace element that plays a crucial role in numerous cellular processes,
including immune function and signal transduction. It is known to modulate the NF-kB signaling
pathway.[3] Zinc can also exert antioxidant effects by inducing the expression of
metallothioneins, which are cysteine-rich proteins that can scavenge reactive oxygen species
(ROS).[9][10] However, excessive intracellular zinc can lead to oxidative stress and apoptosis.

Hypothesized Combined Effect:

Given the known activities of its components, it is plausible that zinc palmitate could modulate
inflammatory and oxidative stress pathways. The palmitate moiety may initiate an inflammatory
response via TLR4 and NF-kB, while the zinc ion could either potentiate or mitigate this
response depending on its intracellular concentration and the cellular context.

Diagram of Potential Signaling Pathways:
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Caption: Potential signaling pathways affected by zinc palmitate components.

Handling and Safety Precautions

Given the GHS classification, appropriate personal protective equipment (PPE) should be used
when handling zinc palmitate, including:

+ Eye Protection: Tightly fitting safety goggles.[1]
« Skin Protection: Protective gloves and clothing.[1]
o Respiratory Protection: If dust is generated, a suitable respirator should be worn.

Engineering controls, such as adequate ventilation, should be in place to minimize exposure. In
case of contact, standard first aid measures should be followed:

* Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek medical attention.[1]
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o Skin Contact: Wash with plenty of soap and water.
e Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth and seek medical attention.[1]

Conclusion

This technical guide provides essential information on the CAS number and safety data of zinc
palmitate for researchers, scientists, and drug development professionals. The compound is
identified by CAS number 4991-47-3 and is classified as a serious eye irritant and very toxic to
aquatic life. While specific quantitative toxicity data for the pure compound is limited,
information from related compounds provides a basis for risk assessment. The potential for
zinc palmitate to modulate inflammatory and oxidative stress signaling pathways warrants
further investigation. Strict adherence to safety precautions is necessary when handling this
compound to mitigate potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28083748/
https://pubmed.ncbi.nlm.nih.gov/28083748/
https://pubmed.ncbi.nlm.nih.gov/28353636/
https://www.benchchem.com/product/b1588427#zinc-palmitate-cas-number-and-safety-data
https://www.benchchem.com/product/b1588427#zinc-palmitate-cas-number-and-safety-data
https://www.benchchem.com/product/b1588427#zinc-palmitate-cas-number-and-safety-data
https://www.benchchem.com/product/b1588427#zinc-palmitate-cas-number-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

